N-(6-methylpyridin-2-yl)-5-[(naphthalen-2-yloxy)methyl]furan-2-carboxamide

• Molecular Formula: C22H18N2O3
• Molecular Weight: 358.4 g/mol
• IUPAC Name: N-(6-methylpyridin-2-yl)-5-(naphthalen-2-yloxymethyl)furan-2-carboxamide
• InChI: InChI=1S/C22H18N2O3/c1-15-5-4-8-21(23-15)24-22(25)20-12-11-19(27-20)14-26-18-10-9-16-6-2-3-7-17(16)13-18/h2-13H,14H2,1H3,(H,23,24,25)
• InChI Key: DREOZXXKKUNCOT-UHFFFAOYSA-N
• SMILES: CC1=NC(=CC=C1)NC(=O)C2=CC=C(O2)COC3=CC4=CC=CC=C4C=C3

Description

N-(6-methylpyridin-2-yl)-5-[(naphthalen-2-yloxy)methyl]furan-2-carboxamide is a complex organic compound that features a pyridine ring, a naphthyl group, and a furan ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(6-methylpyridin-2-yl)-5-[(naphthalen-2-yloxy)methyl]furan-2-carboxamide typically involves multi-step organic reactions. One common method includes the reaction of 6-methylpyridine with 2-naphthol to form an intermediate, which is then reacted with a furan derivative under specific conditions to yield the final product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of catalysts and optimized reaction conditions can enhance yield and efficiency. The process may also include purification steps such as recrystallization or chromatography to obtain a high-purity product.

Chemical Reactions Analysis

Types of Reactions

N-(6-methylpyridin-2-yl)-5-[(naphthalen-2-yloxy)methyl]furan-2-carboxamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, depending on the reagents and conditions used.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Halogenated solvents and catalysts like palladium on carbon.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

N-(6-methylpyridin-2-yl)-5-[(naphthalen-2-yloxy)methyl]furan-2-carboxamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes .

Mechanism of Action

The mechanism of action of N-(6-methylpyridin-2-yl)-5-[(naphthalen-2-yloxy)methyl]furan-2-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

• N-(6-methylpyridin-2-yl)-N-(pyridin-2-yl)acetamide
• N-[(6-Methylpyridin-2-yl)methyl]-2-phenylethanamine dihydrochloride

Uniqueness

N-(6-methylpyridin-2-yl)-5-[(naphthalen-2-yloxy)methyl]furan-2-carboxamide is unique due to its combination of a pyridine ring, a naphthyl group, and a furan ring. This structural arrangement imparts specific chemical and biological properties that distinguish it from other similar compounds .